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Compound of Interest

Compound Name: Fipronil-sulfide

Cat. No.: B195288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of fipronil, a widely used phenylpyrazole insecticide, is of significant

interest due to the persistence and potential toxicity of its metabolites. This guide provides an

objective comparison of the soil persistence of two major metabolites: fipronil-sulfide and

fipronil-sulfone. The information presented is collated from various experimental studies to aid

in environmental risk assessment and further research.

Formation and Degradation Pathways in Soil
Fipronil degrades in the soil primarily through two pathways: reduction to fipronil-sulfide and

oxidation to fipronil-sulfone. The prevalence of each metabolite is heavily influenced by soil

conditions. High soil moisture and anaerobic (low-oxygen) environments favor the formation of

fipronil-sulfide, while well-aerated, low-moisture conditions promote the formation of fipronil-

sulfone[1]. Both metabolites can be further degraded by soil microorganisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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